Cas no 620933-98-4 (1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-(4-methylphenyl)-)

• Product Name: 1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-(4-methylphenyl)-
• CAS No: 620933-98-4
• MF: C₁₅H₁₂ClN₃
• MW: 269.728881835938
• CID: 1635931
• Update Time: 2024-09-12

1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-(4-methylphenyl)-
• 1H-1,2,4-Triazole, 5-(2-chlorophenyl)-3-(4-methylphenyl)-

• Inchi： 1S/C15H12ClN3/c1-10-6-8-11(9-7-10)14-17-15(19-18-14)12-4-2-3-5-13(12)16/h2-9H,1H3,(H,17,18,19)
• InChI Key： UJBORAVMXAQDBE-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2Cl)=NC(C2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 269.07216

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Melting Point: 137-140 °C
• Boiling Point: 475.2±55.0 °C(Predicted)
• PSA: 41.57
• pka: 8.80±0.40(Predicted)